Cas no 6468-14-0 (2(3H)-Benzothiazolone, 3-ethyl-)
6468-14-0 structure
Product Name:2(3H)-Benzothiazolone, 3-ethyl-
CAS No:6468-14-0
MF:C9H9NOS
MW:179.238860845566
CID:419182
PubChem ID:12280564
Update Time:2025-04-19
2(3H)-Benzothiazolone, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone, 3-ethyl-
- 3-ethyl-1,3-benzothiazol-2-one
- 3-Ethyl-2,3-dihydrobenzothiazol-2-on
- 6468-14-0
- AKOS002760275
- 3-ethyl-1,3-benzothiazol-2(3H)-one
- DTXSID50483985
- PVXFCOPBOYHONF-UHFFFAOYSA-N
- SCHEMBL513356
- 3-ethyl-benzothiazol-2-one
- 3-ethylbenzo[d]thiazol-2(3H)-one
-
- MDL： N/A
- Inchi： 1S/C9H9NOS/c1-2-10-7-5-3-4-6-8(7)12-9(10)11/h3-6H,2H2,1H3
- InChI Key： PVXFCOPBOYHONF-UHFFFAOYSA-N
- SMILES： S1C(N(CC)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
2(3H)-Benzothiazolone, 3-ethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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